N-((6-Chloropyridin-3-yl)methyl)-N-methylacetimidamide

• CAS: 365441-66-3

Core Science & Biosynthesis

Environmental half-life of N-((6-Chloropyridin-3-yl)methyl)-N-methylacetimidamide in soil

An In-Depth Technical Guide to the Environmental Half-Life of Acetamiprid in Soil

Executive Summary

N-((6-Chloropyridin-3-yl)methyl)-N-methylacetimidamide, commonly known as Acetamiprid, is a widely used neonicotinoid insecticide valued for its systemic and translaminar activity against a broad spectrum of sucking insects.[1][2] As with any agrochemical, understanding its environmental fate is paramount for conducting robust environmental risk assessments and ensuring sustainable agricultural practices. This technical guide provides a comprehensive overview of the environmental half-life of Acetamiprid in soil, a critical matrix for its environmental persistence and potential off-site transport. We delve into the core principles of soil degradation, elucidate the key metabolic pathways, outline standardized testing methodologies based on international guidelines, and summarize the reported degradation rates. This document is intended for researchers, environmental scientists, and drug development professionals engaged in the study and regulatory assessment of agrochemicals.

Introduction: The Significance of Soil Half-Life

Acetamiprid is an effective insecticide that functions as an agonist of the nicotinic acetylcholine receptor in the insect central nervous system.[1] Upon application, a significant portion of Acetamiprid reaches the soil, either directly or indirectly. The persistence of Acetamiprid in the soil, quantified by its half-life (DT50 - Dissipation Time 50%), is a crucial parameter that dictates its potential for leaching into groundwater, uptake by subsequent crops, and overall ecotoxicological impact. A short half-life generally indicates lower persistence and reduced long-term exposure risk.[3] Acetamiprid is known to degrade rapidly in most soils, primarily through microbial processes.[2][4] This guide synthesizes the current scientific understanding of this critical environmental process.

Physicochemical Properties of Acetamiprid

The environmental behavior of a pesticide is intrinsically linked to its physical and chemical properties. These parameters influence its solubility, mobility, and susceptibility to various degradation mechanisms.

Property	Value	Significance in Soil
Chemical Formula	C₁₀H₁₁ClN₄	Basic molecular identity.[2]
Molar Mass	222.68 g/mol	Influences diffusion and transport.
Water Solubility	4,250 mg/L (at 25°C)	High solubility suggests potential for mobility in soil water.[5]
Soil Adsorption Coeff. (Koc)	71 - 138 mL/g	Indicates low to moderate adsorption to soil organic carbon, suggesting Acetamiprid is mobile in soil.[1][6]
Vapor Pressure	<1 x 10⁻⁶ Pa (<7.5 x 10⁻⁹ mmHg) at 25°C	Low vapor pressure suggests volatilization from soil is not a major dissipation pathway.
Log Kow (Octanol-Water Partition Coeff.)	0.80 (at 25°C)	Low value indicates a preference for water over fatty tissues, suggesting a low potential for bioaccumulation.[5]

Primary Degradation Mechanism: Aerobic Soil Metabolism

The primary pathway for Acetamiprid degradation in the environment is aerobic soil metabolism.[4] This process relies on the metabolic activity of soil microorganisms, such as bacteria and fungi, which utilize the chemical as a source of carbon or nitrogen.[7] The rate of this microbial degradation is the single most important factor determining the soil half-life of Acetamiprid. Studies consistently show that Acetamiprid is not persistent in soil systems, with reported aerobic soil metabolism half-lives ranging from less than one day to approximately 8.2 days.[2][4]

Factors that significantly influence the rate of microbial degradation include:

• Soil Type and Organic Matter: Soil composition, particularly the amount of organic carbon, affects microbial populations and the sorption of the pesticide.

• Temperature: Microbial activity is highly temperature-dependent. Optimal degradation of Acetamiprid by microbial strains is often observed between 25-35°C.[8]

• pH: Soil pH can influence both microbial activity and the chemical stability of the pesticide. Near-neutral pH values (6-8) are generally favorable for Acetamiprid degradation.[8]

• Moisture: Adequate soil moisture is essential for microbial function and for making the pesticide available for degradation.

Degradation Pathways and Major Metabolites

Through aerobic metabolism, Acetamiprid is transformed into several key metabolites. The identification of these transformation products is crucial, as they may have different toxicological and mobility profiles compared to the parent compound.

The principal degradation pathways identified in soil studies include:

• Oxidative Cleavage: This pathway leads to the formation of N-methyl-(6-chloro-3-pyridyl)methylamine (Metabolite IM-1-4 ). This is a major degradation route, and IM-1-4 can be more persistent than the parent Acetamiprid, reaching up to 73% of the applied radioactivity in one study after 121 days.[4]

• N-Demethylation: The removal of a methyl group from the acetimidamide nitrogen results in the formation of metabolite IM-2-1 .[7][9]

• Cleavage of the Cyanoimino Group: This leads to the formation of N-[(6-chloropyridin-3-yl) methyl]-N-methylacetamide (Metabolite IM-1-3 ).[7][9]

• Further Oxidation: The primary metabolites can be further oxidized. For instance, IM-1-4 can be oxidized to 6-chloronicotinic acid (Metabolite IC-0 ).[10][11]

Below is a diagram illustrating the primary degradation pathways of Acetamiprid in soil.

Caption: Primary microbial degradation pathways of Acetamiprid in soil.

Standardized Methodology for Determining Soil Half-Life (OECD 307)

To ensure data consistency and regulatory acceptance, the determination of pesticide soil half-life is conducted following standardized guidelines. The internationally recognized protocol is OECD Guideline 307: Aerobic and Anaerobic Transformation in Soil .[12][13][14] This guideline details a laboratory-based method to assess the rate and pathway of degradation under controlled, reproducible conditions.

Core Principles of OECD 307

The study aims to determine the rate of transformation of the test substance and the rates of formation and decline of its transformation products.[12][13] Key principles include:

• Controlled Incubation: Soil samples are treated with the test substance (often ¹⁴C-radiolabelled for accurate mass balance) and incubated in the dark at a constant temperature (e.g., 20°C) for a period that typically does not exceed 120 days.[13][15]

• Aerobic Conditions: A continuous flow of air is maintained through the incubation flasks to ensure aerobic conditions.

• Trapping Volatiles: Evolved carbon dioxide (¹⁴CO₂) and other volatile organic compounds are trapped to quantify mineralization and establish a complete mass balance.[16]

• Periodic Sampling: Duplicate flasks are removed at specified time intervals for analysis.[12]

• Abiotic Control: Sterilized soil samples are often included to distinguish between microbial and chemical (abiotic) degradation.[15]

Experimental Workflow

The following diagram outlines the typical workflow for an OECD 307 study.

Caption: Experimental workflow for an OECD 307 soil metabolism study.

Detailed Experimental Protocol

• Soil Selection and Preparation:

  • Select a representative agricultural soil (e.g., sandy loam).[12]

  • Sieve the soil (e.g., 2 mm mesh) to remove large particles and homogenize.

  • Adjust moisture content to a specified level (e.g., 40-60% of maximum water holding capacity).

  • Pre-incubate the soil for several days to allow microbial populations to stabilize.

• Application of Test Substance:

  • Prepare a stock solution of ¹⁴C-Acetamiprid.

  • Apply the solution evenly to the soil samples to achieve the desired concentration, often corresponding to the maximum field application rate.

• Incubation:

  • Transfer treated soil aliquots (e.g., 50-100 g) into biometer flasks.

  • Connect flasks to an aeration system providing humidified, carbon-dioxide-free air.

  • Connect the outlet of each flask to a series of traps (e.g., ethylene glycol for organic volatiles, potassium hydroxide for ¹⁴CO₂).

  • Incubate in the dark at a constant temperature (e.g., 20 ± 2°C) for up to 120 days.[15]

• Sampling and Extraction:

  • At pre-determined intervals (e.g., 0, 1, 3, 7, 14, 30, 60, 90, and 120 days), remove duplicate flasks.

  • Extract the soil samples exhaustively using an appropriate solvent system, such as acetonitrile/water or methanol/water, via shaking or sonication.[17]

  • Separate the extract from the soil solids by centrifugation and filtration.

• Analytical Quantification:

  • Analyze the soil extracts using High-Performance Liquid Chromatography (HPLC) with a radioactivity detector and/or a UV detector to quantify the parent Acetamiprid and its metabolites.[17][18]

  • A typical HPLC system might use a C18 reversed-phase column with a gradient mobile phase of acetonitrile and water.[18][19]

  • Confirm the identity of major metabolites using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

  • Analyze the trapping solutions using Liquid Scintillation Counting (LSC) to quantify mineralization.

  • Determine non-extractable residues by combusting the extracted soil and measuring the resulting ¹⁴CO₂.

Data Analysis

The concentration of Acetamiprid in the soil at each sampling point is plotted against time. The degradation is typically modeled using first-order kinetics. The half-life (DT50) is calculated from the degradation rate constant (k) using the formula:

DT50 = ln(2) / k

Summary of Reported Soil Half-Life Values

The half-life of Acetamiprid can vary based on environmental conditions and the specific soil matrix. The following table summarizes reported values from various studies.

Half-Life (DT50)	Conditions	Soil Type	Reference
<1 to 8.2 days	Aerobic, Laboratory	Various US & European soils	[4]
8.2 days	Aerobic, 25°C, Laboratory	US Loamy Sand	[4][10]
1 to 8 days	Aerobic, Field	Three different soil types	[10]
~9 days (90% dissipation)	Field	Not specified	[18]

Conclusion

The scientific literature and regulatory studies consistently demonstrate that Acetamiprid is not persistent in the soil environment. Its degradation is rapid and primarily driven by aerobic microbial metabolism, with laboratory half-lives typically under 10 days. The main degradation pathway involves oxidative cleavage to form the more persistent metabolite IM-1-4, which itself continues to degrade over time. Standardized testing according to guidelines like OECD 307 provides a robust framework for quantifying these degradation kinetics. This comprehensive understanding of Acetamiprid's soil half-life is essential for its continued safe and effective use in global agriculture, allowing for accurate risk assessments that protect soil health and surrounding ecosystems.

References

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• OECD. (2025, June 24). Test No. 307: Aerobic and Anaerobic Transformation in Soil. Retrieved from [Link]

• Situ Biosciences. (n.d.). OECD 307: Aerobic and Anaerobic Transformation in Soil. Retrieved from [Link]

• Food and Agriculture Organization. (2005). Acetamiprid - JMPR 2005. Retrieved from [Link]

• i2LBiocides. (n.d.). OECD 307: Aerobic and anaerobic transformation in soil. Retrieved from [Link]

• Environmental Protection Agency (EPA). (n.d.). Pesticides - Fact Sheet for Acetamiprid. Retrieved from [Link]

• Fera Science Ltd. (n.d.). Aerobic and Anaerobic Transformation in Soil. Retrieved from [Link]

• ibacon GmbH. (2002, April 24). OECD 307: Aerobic and Anaerobic Transformation in Soil. Retrieved from [Link]

• Han, L., et al. (n.d.). Characterization of Acetamiprid Biodegradation by the Microbial Consortium ACE-3 Enriched From Contaminated Soil. Frontiers in Microbiology. Retrieved from [Link]

• Mondal, P., et al. (2022, January 15). A liquid chromatographic method for determination of acetamiprid and buprofezin residues and their dissipation kinetics in paddy matrices and soil. Environmental Science and Pollution Research. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Acetamiprid. PubChem Compound Database. Retrieved from [Link]

• Han, L., et al. (2024, August 5). Toxicological Analysis of Acetamiprid Degradation by the Dominant Strain Md2 and Its Effect on the Soil Microbial Community. Toxics. Retrieved from [Link]

• Ministry of Health, Labour and Welfare, Japan. (n.d.). Analytical Method for Acetamiprid (Agricultural Products). Retrieved from [Link]

• Wikipedia. (n.d.). Acetamiprid. Retrieved from [Link]

• Carbo, L., et al. (n.d.). Sorption of selected pesticides on two Brazilian soils. Taylor & Francis Online. Retrieved from [Link]

• Wang, Y., et al. (2024, November 4). Microbial degradation mechanisms of the neonicotinoids acetamiprid and flonicamid and the associated toxicity assessments. Frontiers in Microbiology. Retrieved from [Link]

• Wang, G., et al. (2013, December 27). Microbial Degradation of Acetamiprid by Ochrobactrum sp. D-12 Isolated from Contaminated Soil. PLOS ONE. Retrieved from [Link]

• ResearchGate. (2024, August 5). (PDF) Toxicological Analysis of Acetamiprid Degradation by the Dominant Strain Md2 and Its Effect on the Soil Microbial Community. Retrieved from [Link]

• Agriculture and Environment Research Unit (AERU), University of Hertfordshire. (2026, March 5). Acetamiprid. Retrieved from [Link]

• O'Geen, A. T., et al. (n.d.). Pesticide Choice: Best Management Practice (BMP) for Protecting Surface Water Quality in Agriculture. University of California, Agriculture and Natural Resources. Retrieved from [Link]

• International Journal of Advanced Research in Innovation, Ideas and Education. (2009, October 15). Analytical method validation of acetamiprid+ bifenthrin formulation by Reverse Phase High Performance Liquid Chromatography (R-HPLC). Retrieved from [Link]

• Zannou, O., et al. (2023, October 19). A Novel Approach for Assessing Technical Grade and Quality of Lambda-Cyhalothrin and Acetamiprid in Insecticides Used in Agricultural Systems by HPLC Technique in Southern Benin. Agronomy. Retrieved from [Link]

• Al-Nasrawi, A. K., & Mohammadali, A. D. (n.d.). Estimating the Degradation of the Pesticides Acetamiprid and Thiamethoxam in the Agricultural Soil of the Cabbage Crop using HPLC Technique. ARCC Journals. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Preparation and Validation of N-((6-Chloropyridin-3-yl)methyl)-N-methylacetimidamide Analytical Standard Solutions

Introduction & Scientific Context

N-((6-Chloropyridin-3-yl)methyl)-N-methylacetimidamide, widely known in toxicological and environmental literature as N-descyano-acetamiprid (dc-ACE) , is a primary and highly stable transformation product of the neonicotinoid insecticide acetamiprid. Recent environmental monitoring utilizing LC-HRMS has highlighted the increasing prevalence of neonicotinoid transformation products in aquatic ecosystems, with dc-ACE frequently detected in coastal urban rivers and municipal wastewater at concentrations often exceeding the parent compound[1].

The formation of dc-ACE is heavily favored in microbial degradation pathways via the hydrolysis of intermediate hydration products (e.g., N-carbamoyliminoacetamiprid)[2]. Furthermore, advanced neurotoxicological assessments utilizing two-photon microscopy have demonstrated that exposure to acetamiprid and its specific metabolites can alter neuronal activities in the somatosensory cortex, necessitating the precise quantification of dc-ACE in complex biological matrices such as plasma and brain tissue[3].

Given its environmental persistence and toxicological relevance, establishing a high-fidelity, self-validating protocol for the preparation of dc-ACE analytical standard solutions is critical for accurate LC-MS/MS quantification.

Physicochemical Properties & Solvent Causality

Understanding the molecular behavior of dc-ACE is the foundation of this protocol. The molecule features a basic acetimidamide (amidine) group and a halogenated pyridine ring.

Table 1: Physicochemical Properties of dc-ACE

Parameter	Specification
Chemical Name	N-((6-Chloropyridin-3-yl)methyl)-N-methylacetimidamide
Common Synonyms	N-descyano-acetamiprid, dc-ACE, IM-1-3
Chemical Formula	C9H12ClN3
Monoisotopic Mass	197.0720 Da
Solubility	High in Methanol, Acetonitrile, and Water
Storage Condition	-20°C, protected from light (amber vials)

Causality in Solvent Selection: Standard preparation is not merely dissolving a powder; it requires anticipating molecular interactions. Due to the basicity of the amidine group, dc-ACE is highly prone to electrostatic adsorption onto the active silanol groups of standard borosilicate glassware if stored in neutral or basic aqueous solutions.

• Primary Stocks: Must be prepared in 100% LC-MS grade Acetonitrile. Acetonitrile ensures complete solvation, suppresses microbial degradation, and minimizes hydrolytic breakdown.

• Working Solutions: Prepared in a 50:50 mixture of Acetonitrile and Water, acidified with 0.1% Formic Acid. The acidic modifier ensures the amidine nitrogen remains fully protonated, preventing glass adsorption. The aqueous component matches typical reversed-phase LC initial mobile phase conditions, preventing solvent-induced peak broadening during injection.

Metabolic Degradation Pathway

Fig 1. Metabolic degradation pathway of Acetamiprid to N-descyano-acetamiprid (dc-ACE) and IM-1-4.

Experimental Protocol: A Self-Validating System

To guarantee trustworthiness and analytical integrity, this methodology embeds a Self-Validating System . By utilizing gravimetric verification and Independent Verification Checks (IVC), pre-analytical errors are caught and corrected before calibration curves are ever injected.

Step 1: Gravimetric Preparation of Primary Stock (1000 µg/mL)

• Equilibration: Allow the dc-ACE analytical standard (purity ≥98%) to equilibrate to room temperature inside a desiccator for 30 minutes to prevent ambient moisture condensation.

• Weighing: Using a calibrated analytical microbalance (readability 0.01 mg), accurately weigh 10.00 mg of dc-ACE into a 10 mL Class A volumetric flask.

• Dissolution: Add approximately 8 mL of LC-MS grade Acetonitrile. Sonicate for 5 minutes until complete dissolution is visually confirmed.

• Volumetric Adjustment: Bring to volume (10.00 mL) with Acetonitrile.

• Self-Validation (Gravimetric Check): Weigh the final flask. The net weight of the added acetonitrile must be between 7.82 g and 7.86 g (based on the density of ACN at 20°C). Record this weight to mathematically verify volumetric accuracy.

• Storage: Transfer to amber glass vials and store at -20°C.

Step 2: Preparation of Intermediate Stock (10 µg/mL)

• Transfer 100 µL of the Primary Stock into a 10 mL volumetric flask using a calibrated positive-displacement pipette (to account for the vapor pressure of acetonitrile).

• Dilute to the mark with the Working Diluent (50:50 Acetonitrile:Water + 0.1% Formic Acid, v/v).

• Self-Validation (IVC): A second analyst must prepare an independent intermediate stock from a separate primary weighing. When analyzed sequentially via LC-MS/MS, the peak area ratio of the two solutions must fall strictly within 0.95–1.05 (±5% deviation).

Step 3: Working Calibration Standards (1 – 100 ng/mL)

• Perform serial dilutions of the validated Intermediate Stock using the acidified Working Diluent.

• Prepare calibration levels at 1, 5, 10, 25, 50, and 100 ng/mL.

• Internal Standardization: Spike each level with a stable isotope-labeled internal standard (e.g., Acetamiprid-d3 or a matched surrogate) at a constant concentration of 20 ng/mL to correct for matrix suppression and variations in ESI ionization efficiency.

Workflow Visualization

Fig 2. Step-by-step workflow for the preparation and validation of dc-ACE analytical standards.

LC-MS/MS Analytical Validation Parameters

To ensure the trustworthiness of the quantitative data, the following Multiple Reaction Monitoring (MRM) transitions are recommended. The primary fragmentation pathway involves the cleavage of the amidine group, yielding the highly stable 6-chloropyridin-3-yl methyl cation (m/z 126.0).

Table 2: Recommended LC-MS/MS MRM Parameters

Parameter	Setting / Value
Ionization Mode	Electrospray Ionization Positive (ESI+)
Precursor Ion [M+H]+	198.1 m/z
Quantifier Product Ion	126.0 m/z
Qualifier Product Ion	90.0 m/z
Collision Energy (CE)	20 eV (Quantifier) / 35 eV (Qualifier)

Conclusion

The preparation of analytical standards for polar, basic metabolites like N-((6-Chloropyridin-3-yl)methyl)-N-methylacetimidamide requires a causality-driven approach rather than routine dilution. By strategically utilizing acidified organic modifiers to prevent silanol adsorption and embedding gravimetric cross-checks into the workflow, laboratories can establish a highly trustworthy, self-validating foundation for critical environmental and pharmacokinetic monitoring.

References

[2] Title: Degradation of the Neonicotinoid Insecticide Acetamiprid via the N-Carbamoylimine Derivate (IM-1-2) Mediated by the Nitrile Hydratase of the Nitrogen-Fixing Bacterium Ensifer meliloti CGMCC 7333 Source: ResearchGate URL:

[1] Title: LC–HRMS Screening, Risk Assessment, and Source Tracing of Neonicotinoid Insecticides and Their Transformation Products in China's Coastal Urban Rivers Source: Environmental Science & Technology - ACS Publications URL:

[3] Title: Ca2+ imaging with two-photon microscopy to detect the disruption of brain function in mice administered neonicotinoid insecticides Source: PMC (National Institutes of Health) URL:

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Reference Data & Comparative Studies

A Comparative Toxicological Assessment: The Acetamiprid Metabolite IM-1-3 versus Key Neonicotinoid Metabolites

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Metabolism in Neonicotinoid Toxicity

Neonicotinoids have become a cornerstone of modern pest management, prized for their systemic action and high efficacy against a wide range of insect pests.[1] Their primary mode of action is the agonistic binding to nicotinic acetylcholine receptors (nAChRs) in the insect central nervous system, leading to overstimulation, paralysis, and death.[2][3] A key attribute of this class has been its selective toxicity, with generally lower affinity for vertebrate nAChRs compared to insect nAChRs.[3]

However, the toxicological profile of a parent neonicotinoid is only part of the story. Once introduced into the environment or ingested by an organism, these compounds undergo extensive metabolic transformation.[4] Mediated primarily by cytochrome P450 (CYP450) monooxygenases and other enzyme systems, this biotransformation can lead to a diverse array of metabolites—over 100 have been identified—each with a potentially unique toxicological profile.[4][5] Understanding the toxicity of these metabolites is paramount, as they can exhibit either detoxification, resulting in less harmful compounds, or bioactivation, leading to molecules with equal or even greater toxicity than the parent insecticide.[6][7]

This guide focuses on a critical comparative analysis between a major metabolite of acetamiprid, N-((6-Chloropyridin-3-yl)methyl)-N-methylacetamide (IM-1-3) , and other well-studied neonicotinoid metabolites, such as those derived from imidacloprid. This comparison reveals a crucial divergence in how metabolism affects the safety profile of different neonicotinoids, a factor of immense importance for environmental risk assessment and the design of next-generation pesticides.

The Metabolic Fate of Acetamiprid: A Pathway to Detoxification

Acetamiprid is metabolized in plants, mammals, and microorganisms through several key pathways.[1][5] The two principal routes of biotransformation are N-demethylation and the oxidative cleavage of the cyanoimino group.[1] The latter pathway is of particular interest as it leads to the formation of the metabolite IM-1-3.

The oxidative cleavage of the N-cyano moiety on the acetamidine group is a critical step. This N-cyano group is considered a key pharmacophore, essential for the high insecticidal activity of acetamiprid.[1] Its removal and replacement with an oxygen atom to form an acetamide group results in the metabolite IM-1-3.[1]

Caption: Workflow for an Acute Oral Toxicity (LD₅₀) Study.

Step-by-Step Methodology:

• Animal Selection and Housing:

  • Use a single sex of young, healthy adult rats (e.g., Sprague-Dawley strain), typically females as they are often slightly more sensitive.

  • House animals individually or in small groups with controlled temperature, humidity, and a 12-hour light/dark cycle.

  • Allow an acclimatization period of at least 5 days before the study begins.

• Dose Preparation and Administration:

  • Prepare the test substance in an appropriate vehicle (e.g., corn oil, water). The choice of vehicle is critical; it must be non-toxic and capable of producing a uniform and stable solution or suspension.

  • Withhold food (but not water) from the animals overnight before dosing to promote absorption.

  • Administer a single dose of the test substance via oral gavage. The volume administered is typically based on the animal's body weight, recorded just before dosing.

• Observation:

  • Observe animals closely for the first several hours post-dosing and at least once daily thereafter for 14 days.

  • Record all clinical signs of toxicity, including changes in skin, fur, eyes, respiration, and behavior (e.g., tremors, convulsions, salivation, lethargy). Note the time of onset, intensity, and duration of these signs.

  • Record body weights shortly before dosing and at least weekly thereafter.

  • Note and record the time of any deaths.

• Pathology and Data Analysis:

  • Examine all major organs for any abnormalities.

  • Calculate the LD₅₀ value and its confidence intervals using appropriate statistical methods (e.g., Probit analysis, maximum likelihood estimation).

This self-validating system includes a control group (vehicle only) and uses standardized procedures and multiple observation points to ensure the reliability of the findings.

Conclusion and Implications for Drug Development

This comparative analysis demonstrates a critical principle in toxicology: the metabolism of a xenobiotic can dramatically alter its biological activity. In the case of acetamiprid, its metabolism to N-((6-Chloropyridin-3-yl)methyl)-N-methylacetamide (IM-1-3) represents a clear pathway of detoxification, yielding a metabolite with significantly lower acute toxicity due to the loss of the key N-cyano pharmacophore. [1][5] Conversely, the metabolism of other neonicotinoids, such as imidacloprid, can lead to bioactivation. The formation of desnitro-imidacloprid results in a metabolite with enhanced affinity for mammalian nAChRs and consequently, higher acute toxicity than the parent compound. [8][9] For researchers, scientists, and drug development professionals, these findings carry significant weight:

• Prioritizing Metabolite-Aware Design: The development of new insecticides should prioritize structures that, upon metabolic transformation, lead to detoxification rather than bioactivation. The acetamiprid pathway serves as a favorable model in this regard.

• Informing Risk Assessment: Human and environmental risk assessments must consider the complete toxicological profile of a pesticide, including its major metabolites. Relying solely on data from the parent compound can lead to a significant underestimation (as with imidacloprid) or overestimation of risk.

• Guiding Future Research: Further research should focus on the quantitative structure-activity relationship (QSAR) of neonicotinoid metabolites and their interaction with both insect and non-target organism nAChRs to build predictive models for safer chemical design.

By understanding the causality behind the divergent toxicities of neonicotinoid metabolites, the scientific community can better innovate, developing pest control solutions that are not only effective but also possess a more favorable safety profile for non-target species and the environment.

References

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• Gao, Y., et al. (2024). Toxicological Analysis of Acetamiprid Degradation by the Dominant Strain Md2 and Its Effect on the Soil Microbial Community. Toxics, 12(1), 53. [Link]

• WHO/FAO. (2011). Pesticide Residues in Food - 2011: Toxicological Evaluations. Joint Meeting on Pesticide Residues. [Link]

• Barbee, G. C., & Stout, M. J. (2009). Comparative acute toxicity of neonicotinoid and pyrethroid insecticides to non-target crayfish (Procambarus clarkii) associated with rice-crayfish crop rotations. Pest Management Science, 65(11), 1250-1256. [Link]

• Ford, K. A., & Casida, J. E. (2008). Comparative Metabolism and Pharmacokinetics of Seven Neonicotinoid Insecticides in Spinach. Journal of Agricultural and Food Chemistry, 56(21), 10178-10186. [Link]

• AERU. Acetamiprid. University of Hertfordshire. [Link]

• Malhotra, R., et al. (2021). Physiological Effects of Neonicotinoid Insecticides on Non-Target Aquatic Animals—An Updated Review. International Journal of Molecular Sciences, 22(17), 9591. [Link]

• Gross, A. D., et al. (2023). Comparative toxicity of two neonicotinoid insecticides at environmentally relevant concentrations to telecoprid dung beetles. Scientific Reports, 13(1), 8537. [Link]

• Ford, K. A., & Casida, J. E. (2008). Comparative Metabolism and Pharmacokinetics of Seven Neonicotinoid Insecticides in Spinach. ResearchGate. [Link]

• Tapper, A., et al. (2019). In vitro metabolism of imidacloprid and acetamiprid in rainbow trout and rat. Xenobiotica, 49(11), 1345-1353. [Link]

• NextSDS. N-[(6-chloropyridin-3-yl)methyl]-N-methylacetamide. NextSDS. [Link]

• EFSA PPR Panel. (2013). Scientific Opinion on the developmental neurotoxicity potential of acetamiprid and imidacloprid. EFSA Journal, 11(12), 3471. [Link]

• NICNAS. (2016). Acetamide, N-methyl-: Human health tier II assessment. Australian Government Department of Health. [Link]

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• Loser, D., et al. (2021). Acute effects of the imidacloprid metabolite desnitro-imidacloprid on human nACh receptors relevant for neuronal signaling. Archives of Toxicology, 95(11), 3695-3716. [Link]

• Zhao, S., et al. (2024). Characterization of Neonicotinoid Metabolites by Cytochrome P450-Mediated Metabolism in Poultry. Toxics, 12(9), 689. [Link]

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Benchmarking receptor binding kinetics of N-((6-Chloropyridin-3-yl)methyl)-N-methylacetimidamide

A Comparative Guide to the Receptor Binding Kinetics of Acetamiprid

This guide provides an in-depth, objective comparison of the receptor binding kinetics of N-((6-Chloropyridin-3-yl)methyl)-N-methylacetimidamide, commercially known as Acetamiprid. Designed for researchers, scientists, and drug development professionals, this document delves into the methodologies for benchmarking its performance against other critical alternatives, supported by experimental data and protocols. Our focus is on providing not just data, but the scientific rationale behind the experimental design, ensuring a trustworthy and authoritative resource for your research.

Introduction: The Significance of Acetamiprid and Its Target

Acetamiprid is a prominent member of the neonicotinoid class of insecticides, compounds that have become a cornerstone of modern pest management due to their high efficacy and systemic action.[1] Structurally, it is a chloropyridinyl neonicotinoid, a feature it shares with other first-generation compounds like Imidacloprid and Thiacloprid.[1][2] The insecticidal activity of Acetamiprid stems from its role as an agonist at nicotinic acetylcholine receptors (nAChRs), a class of ligand-gated ion channels crucial for synaptic transmission in the insect central nervous system.[3][4][5][6] Upon binding, Acetamiprid triggers the persistent opening of the nAChR channel, leading to continuous stimulation, hyperexcitation, paralysis, and ultimately, the death of the target insect.[2]

The scientific and commercial interest in Acetamiprid lies in its relative selectivity. It displays a significantly higher affinity for insect nAChRs compared to their mammalian counterparts.[7][8][9] This selectivity is the foundation of its favorable safety profile for non-target organisms. However, understanding the precise binding kinetics—the rates of association and dissociation—is paramount for several reasons:

• Predicting Efficacy: Kinetic parameters directly correlate with the potency and duration of action.

• Assessing Off-Target Effects: While selectivity is high, interactions with mammalian nAChR subtypes (such as α4β2 and α7) can occur and must be quantified to evaluate potential neurotoxicity.[2][6]

• Guiding Next-Generation Design: A deep understanding of the structure-activity relationship (SAR) allows for the rational design of novel insecticides with improved selectivity and environmental profiles.

This guide will benchmark Acetamiprid's binding kinetics against other neonicotinoids, providing the necessary context and methodologies to perform these critical evaluations.

The Molecular Target: Nicotinic Acetylcholine Receptors (nAChRs)

nAChRs are pentameric ligand-gated ion channels responsible for fast excitatory neurotransmission. The receptor is composed of five subunits arranged around a central ion pore. The binding site for acetylcholine and agonists like Acetamiprid is located at the interface between subunits.

The basis for neonicotinoid selectivity lies in the subtle but critical differences between insect and vertebrate nAChR subunit composition and binding pocket architecture.[9] For instance, the insect nAChR binding site possesses a unique, positively charged amino acid residue that favorably interacts with the electronegative nitro or cyano group found on neonicotinoids, a feature that enhances binding affinity.[9] When an agonist binds, it stabilizes the open conformation of the channel, allowing an influx of cations (primarily Na⁺ and Ca²⁺), which depolarizes the cell membrane and propagates the nerve signal.

Below is a diagram illustrating the general signaling pathway activated by Acetamiprid binding to an nAChR.

Caption: Acetamiprid binding to nAChR induces channel opening and neuronal hyperexcitation.

Benchmarking Methodologies: Quantifying the Interaction

To accurately benchmark receptor binding, two primary methodologies are employed: Radioligand Binding Assays and Surface Plasmon Resonance (SPR). Each provides unique insights into the ligand-receptor interaction.

Radioligand Binding Assays

This is a classical and robust method for determining the affinity of a compound for a receptor at equilibrium. The principle involves competition between a labeled ligand (the radioligand) and an unlabeled test compound (e.g., Acetamiprid) for a finite number of receptors in a tissue homogenate or cell membrane preparation.[10][11]

Key Parameters Determined:

• IC₅₀ (Half-maximal inhibitory concentration): The concentration of the test compound required to displace 50% of the specifically bound radioligand.

• Kᵢ (Inhibitory constant): An indirect measure of the binding affinity of the test compound, calculated from the IC₅₀ value and the known affinity (Kₑ) of the radioligand. A lower Kᵢ value indicates a higher binding affinity.

Causality Behind Experimental Choices:

• Receptor Source: Membranes from insect heads (e.g., Drosophila melanogaster, Myzus persicae) are often used for efficacy studies, while cultured cells expressing specific mammalian nAChR subtypes (e.g., SH-SY5Y cells) are used for selectivity and safety profiling.[12][13]

• Radioligand Selection: A high-affinity radioligand that binds to the same site as the test compound is crucial. For neonicotinoids, [³H]Imidacloprid is a common choice due to its high affinity and commercial availability.[12][14] For general nAChR studies, [³H]Epibatidine or [³H]Cytisine are also frequently used.[10]

• Non-Specific Binding (NSB): This is a critical control. NSB is determined by adding a very high concentration of an unlabeled ligand to saturate all specific binding sites, ensuring that any remaining radioactivity is due to non-specific interactions. Specific binding is then calculated as Total Binding minus Non-Specific Binding.[11]

Surface Plasmon Resonance (SPR)

SPR is a powerful, label-free optical technique that measures binding events in real-time.[15][16] It allows for the determination of not only affinity but also the kinetic rate constants of the interaction.

Key Parameters Determined:

• kₐ (Association rate constant): The rate at which the ligand binds to the receptor.

• kₑ (Dissociation rate constant): The rate at which the ligand-receptor complex dissociates.

• Kₑ (Equilibrium dissociation constant): A direct measure of binding affinity, calculated as kₑ/kₐ. A lower Kₑ indicates a stronger interaction.

Causality Behind Experimental Choices:

• Immobilization Strategy: The receptor (or a surrogate like an Acetylcholine Binding Protein, AChBP) is immobilized on a sensor chip.[17] The choice of immobilization chemistry is critical to ensure the receptor remains in its native, active conformation.

• Analyte Concentration Series: The test compound (analyte) is flowed over the chip at various concentrations. This allows for the accurate determination of kinetic constants by fitting the resulting sensorgram data to a binding model.[18]

• Regeneration: After each binding cycle, a regeneration solution is used to strip the bound analyte from the immobilized receptor, preparing the surface for the next injection. This step must be optimized to ensure complete removal of the analyte without damaging the receptor.

Comparative Kinetic Analysis: Acetamiprid vs. Alternatives

The binding affinity of Acetamiprid has been characterized in various systems, often by its ability to displace a high-affinity radioligand. The data below is a synthesized representation from multiple studies to illustrate its position relative to other key compounds.

Compound	Chemical Class	Receptor/Model System	Binding Affinity (Kᵢ, nM)	Reference
Acetamiprid	Neonicotinoid (Cyanoimino)	Aplysia californica AChBP	41	[19]
Imidacloprid	Neonicotinoid (Nitroimino)	Aplysia californica AChBP	180 - 808	[19]
Thiacloprid	Neonicotinoid (Cyanoimino)	Aplysia californica AChBP	2 - 41	[19]
Clothianidin	Neonicotinoid (Nitroimino)	Myzus persicae nAChR	Competitive with [³H]IMI	[14]
Thiamethoxam	Neonicotinoid (Nitroimino)	Myzus persicae nAChR	Non-competitive with [³H]IMI	[14]
(-)-Nicotine	Natural Alkaloid	Rat Brain nAChR	1 - 6	[11]
Epibatidine	Natural Alkaloid	Aplysia californica AChBP	High Affinity (Reference)	[19]

Note: AChBP (Acetylcholine Binding Protein) is a soluble homolog of the nAChR ligand-binding domain and is a widely used model system.[17] Kᵢ values can vary depending on the specific receptor source, radioligand, and experimental conditions.

Insights from the Data:

• Structure-Activity Relationship: Acetamiprid and Thiacloprid, both possessing a cyanoimino group, show high affinity.[19] Imidacloprid, with a nitroimino group, can exhibit lower affinity in some systems.[19] This highlights how subtle changes to the pharmacophore influence receptor interaction.

• Binding Mode: Competition studies using [³H]Imidacloprid have revealed that while compounds like Acetamiprid and Clothianidin are direct competitive inhibitors, Thiamethoxam shows non-competitive inhibition. This suggests that not all neonicotinoids share the exact same binding mode on the receptor, a critical insight for understanding resistance mechanisms.[14]

• Selectivity: Compared to a classical agonist like (-)-Nicotine, which has high affinity for mammalian receptors, neonicotinoids generally show lower affinity for these subtypes, which is the basis of their selective toxicity.[13] However, Acetamiprid's affinity is still within a range that warrants careful toxicological evaluation.

Detailed Experimental Protocols

To ensure scientific integrity and reproducibility, the following are detailed, self-validating protocols for the key methodologies discussed.

Protocol: Radioligand Competition Binding Assay

This protocol outlines the steps to determine the Kᵢ of Acetamiprid at insect nAChRs using [³H]Imidacloprid.

Caption: A stepwise workflow for determining compound binding affinity via radioligand assay.

Methodology:

• Membrane Preparation:

  • Homogenize insect tissue (e.g., 100 aphid bodies) in ice-cold lysis buffer (e.g., 50mM Tris-HCl, pH 7.4, with protease inhibitors).[20]

  • Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove large debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 20,000 x g) to pellet the membranes.[20]

  • Wash the pellet by resuspending in fresh buffer and repeating the high-speed centrifugation.

  • Resuspend the final pellet in binding buffer and determine the protein concentration using a standard method (e.g., BCA assay).

• Assay Setup (in 96-well plates or tubes): [20]

  • Total Binding: Add membrane preparation, a fixed concentration of [³H]Imidacloprid (typically at or below its Kₑ, e.g., 2 nM), and binding buffer to a final volume of 250 µL.

  • Non-Specific Binding (NSB): Add the same components as for Total Binding, plus a high concentration of a non-labeled competitor (e.g., 10 µM cold Imidacloprid) to saturate specific sites.

  • Competition: Add membrane preparation, [³H]Imidacloprid, and varying concentrations of the test compound (Acetamiprid, typically a 10-point dilution series).

• Incubation:

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60 minutes) with gentle agitation.[20]

• Filtration:

  • Rapidly terminate the reaction by vacuum filtration through a glass fiber filter (e.g., GF/C) pre-soaked in a solution like polyethyleneimine (PEI) to reduce non-specific binding of the radioligand to the filter.[20]

  • Quickly wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Counting:

  • Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).

  • Plot the percentage of specific binding against the log concentration of Acetamiprid.

  • Use non-linear regression (sigmoidal dose-response curve) to determine the IC₅₀ value.

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ) , where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.

Protocol: Surface Plasmon Resonance (SPR) Analysis

This protocol provides a general framework for measuring the kinetic constants of Acetamiprid binding to an immobilized receptor.

Methodology:

• Sensor Chip Preparation:

  • Select a sensor chip appropriate for protein immobilization (e.g., a CM5 chip for amine coupling).

  • Activate the carboxymethylated dextran surface using a mixture of N-hydroxysuccinimide (NHS) and 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

  • Immobilize the purified receptor protein or AChBP onto the surface via covalent amine coupling. The goal is to achieve a surface density that will yield a measurable response without causing mass transport limitations.

  • Deactivate any remaining active esters using ethanolamine.

• Kinetic Analysis Setup:

  • Prime the system with running buffer (e.g., HBS-EP+ buffer) to establish a stable baseline.

  • Prepare a dilution series of Acetamiprid (the analyte) in the running buffer. A typical concentration range might be 0.1x to 10x the expected Kₑ, including a zero-concentration (buffer only) sample for double referencing.

• Binding Measurement Cycle (for each concentration):

  • Association: Inject the Acetamiprid solution over the sensor surface at a constant flow rate for a defined period (e.g., 180 seconds), monitoring the increase in response units (RU) as the analyte binds to the immobilized ligand.

  • Dissociation: Switch the injection back to running buffer and monitor the decrease in RU over time as the analyte dissociates from the surface (e.g., for 300 seconds).

  • Regeneration: Inject a pulse of a mild regeneration solution (e.g., low pH glycine or high salt solution) to remove all remaining bound analyte and prepare the surface for the next cycle.

• Data Analysis:

  • The raw data (sensorgrams) are processed by subtracting the response from a reference flow cell and the buffer-only injection (double referencing) to correct for bulk refractive index changes and instrument drift.

  • Fit the processed sensorgrams for all concentrations simultaneously to a suitable kinetic binding model (e.g., a 1:1 Langmuir model) using the instrument's analysis software.[21]

  • The fitting process will yield the association rate (kₐ), dissociation rate (kₑ), and the equilibrium dissociation constant (Kₑ).

Conclusion

Benchmarking the receptor binding kinetics of Acetamiprid is a multi-faceted process that provides critical data for efficacy, safety, and future drug design. Through robust methodologies like radioligand binding assays and surface plasmon resonance, we can quantify its high affinity for target insect nAChRs and compare it to other neonicotinoids and classical agonists. The data consistently shows that Acetamiprid is a potent nAChR agonist, with its binding characteristics influenced by its unique cyanoimino moiety. The detailed protocols provided in this guide offer a validated framework for researchers to conduct these comparisons, ensuring the generation of high-quality, reliable data essential for advancing the fields of toxicology and insecticide development.

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• Trapping of Nicotinic Acetylcholine Receptor Ligands Assayed by In Vitro Cellular Studies and In Vivo PET Imaging. (2023). Journal of Neuroscience. [Link]

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• Analyzing Binding Kinetics with Surface Plasmon Resonance Complemented with Direct Mass Spectrometry on the Same Sensor Chip. (2013). Bio-Rad. [Link]

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• Acetamiprid Accumulates in Different Amounts in Murine Brain Regions. (2016). PMC - NIH. [Link]

• In vitro metabolism of imidacloprid and acetamiprid in rainbow trout and rat. (n.d.). PMC - NIH. [Link]

• Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery. (n.d.). ResearchGate. [Link]

• Simultaneous Quantification of Protein Binding Kinetics in Whole Cells with Surface Plasmon Resonance Imaging and Edge Deformation Tracking. (2020). MDPI. [Link]

• N-((6-Chloropyridin-3-yl)methyl)-N-methylacetimidamide. (n.d.). MySkinRecipes. [Link]

• (E)-N'-Carbamoyl-N-((6-chloropyridin-3-yl)methyl)-N-methylacetimidamide. (n.d.). PubChem. [Link]

• N-[(6-chloropyridin-3-yl)methyl]-N-methylacetamide. (n.d.). NextSDS. [Link]

• [6-chloro-3-pyridylmethyl-3H]neonicotinoids as high-affinity radioligands for the nicotinic acetylcholine receptor: preparation using NaB3H4 and LiB3H4. (n.d.). IAEA International Nuclear Information System. [Link]

• Minor structural changes in nicotinoid insecticides confer differential subtype selectivity for mammalian nicotinic acetylcholine receptors. (n.d.). PMC. [Link]

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A Senior Application Scientist's Guide to Cross-Reactivity of N-((6-Chloropyridin-3-yl)methyl)-N-methylacetimidamide (Acetamiprid) in ELISA Assays

Executive Summary

The accurate quantification of the neonicotinoid insecticide N-((6-chloropyridin-3-yl)methyl)-N-methylacetimidamide, commonly known as Acetamiprid, is critical for food safety, environmental monitoring, and toxicological research. The Enzyme-Linked Immunosorbent Assay (ELISA) is a widely adopted platform for this purpose, offering a compelling balance of sensitivity, speed, and cost-effectiveness.[1][2] However, the reliability of any immunoassay hinges on its specificity. This guide provides a comprehensive analysis of antibody cross-reactivity in Acetamiprid ELISA kits. We will explore the immunochemical principles governing this phenomenon, present a systematic approach for its evaluation, and offer comparative data to guide researchers in selecting and validating assays for their specific needs.

The Immunochemical Basis of Acetamiprid Detection and Interference

The Competitive ELISA Format for Small Molecules

Unlike large proteins that can be "sandwiched" by two antibodies, small molecules like Acetamiprid have a single epitope and are too small for a sandwich ELISA format.[3] Therefore, their detection relies on a competitive ELISA (also known as an inhibition ELISA).[4][5]

The principle is based on a competition for a limited number of specific antibody binding sites. In a typical format:

• A specific anti-Acetamiprid antibody is immobilized onto the surface of a microplate well.

• The sample containing an unknown amount of Acetamiprid is added to the well, along with a fixed amount of enzyme-labeled Acetamiprid (the "tracer" or "conjugate").

• The free Acetamiprid from the sample and the enzyme-labeled Acetamiprid compete to bind to the immobilized antibodies.

• After an incubation period, the plate is washed, removing any unbound molecules.

• A substrate is added, which reacts with the enzyme on the bound tracer to produce a colorimetric signal.

The key takeaway is that the signal intensity is inversely proportional to the concentration of Acetamiprid in the sample.[5][6] High concentrations of Acetamiprid in the sample will outcompete the tracer, resulting in less bound enzyme and a weaker signal.

Defining Specificity and Cross-Reactivity

The specificity of an ELISA refers to the ability of the antibody to bind exclusively to the target analyte—in this case, Acetamiprid. Cross-reactivity is the undesirable binding of the antibody to non-target molecules that are structurally similar to the analyte.

This occurs because antibodies recognize a specific three-dimensional chemical structure, or epitope . If another compound present in the sample shares key structural features with Acetamiprid's epitope, it can also bind to the antibody, leading to a signal that falsely suggests the presence or a higher concentration of Acetamiprid. Understanding the potential for cross-reactivity is a non-negotiable aspect of assay validation.[7][8]

A Structural Comparison of Acetamiprid and Potential Cross-Reactants

The likelihood of a compound cross-reacting in an Acetamiprid ELISA is directly related to its structural similarity to Acetamiprid. Acetamiprid is a chloropyridinyl neonicotinoid.[9] Its core structure consists of a (6-chloropyridin-3-yl)methyl group linked to an N-methylacetimidamide moiety.

The most probable cross-reactants are other neonicotinoid insecticides that share these structural features:

• High Structural Similarity: Compounds sharing the chloropyridinyl ring system are the most likely to cross-react.

  • Thiacloprid: Very similar to Acetamiprid, differing primarily in the side-chain structure.

  • Imidacloprid: Shares the chloropyridinyl methyl group but has a different cyclic side chain.[10]

  • Nitenpyram: Also contains the chloropyridinyl methyl group.

• Moderate Structural Similarity: Neonicotinoids with a different heterocyclic ring (e.g., a chlorothiazolyl ring) are less likely to cross-react but should still be evaluated.

  • Clothianidin: Features a thiazole ring instead of a pyridine ring.[11]

  • Thiamethoxam: Also contains a thiazole ring.

• Low Structural Similarity: Compounds with significantly different core structures are unlikely to show significant cross-reactivity.

  • Dinotefuran: Contains a tetrahydrofuran ring and lacks the chlorine atom, making it structurally distinct.[12]

Experimental Design for Cross-Reactivity Assessment

A robust evaluation of assay specificity is a cornerstone of method validation.[7][13] The following protocol outlines a self-validating system to quantitatively determine the cross-reactivity of an Acetamiprid ELISA kit.

Experimental Workflow

The overall process involves preparing standard curves for Acetamiprid and each potential cross-reactant and then comparing their 50% inhibition concentrations (IC50).

Fig 1. Workflow for ELISA Cross-Reactivity Testing.

Step-by-Step Experimental Protocol

• Reagent Preparation: Prepare all buffers (Coating, Washing, Blocking, Assay Diluent) according to the kit manufacturer's instructions or standard laboratory protocols. Prepare stock solutions of Acetamiprid and each potential cross-reactant (e.g., Thiacloprid, Imidacloprid, Clothianidin) in an appropriate solvent (e.g., methanol or DMSO) and create a series of dilutions for each in Assay Diluent.

• Plate Coating (Antigen-Down Example): Dilute the Acetamiprid-protein conjugate to its optimal concentration in Coating Buffer. Add 100 µL to each well of a 96-well microplate. Incubate overnight at 4°C. Causality: This step immobilizes the competitor antigen onto the solid phase.

• Washing: Aspirate the coating solution and wash the plate 3 times with 200 µL of Wash Buffer per well.

• Blocking: Add 200 µL of Blocking Buffer to each well to saturate all non-specific protein binding sites on the plastic. Incubate for 1-2 hours at room temperature. Causality: Blocking is critical to prevent non-specific binding of the antibody, which would lead to high background signal and inaccurate results.

• Competitive Reaction:

  • Aspirate the blocking buffer.

  • Add 50 µL of the appropriate standard dilution (for Acetamiprid) or cross-reactant dilution to the wells.

  • Add 50 µL of the anti-Acetamiprid antibody, diluted to its optimal concentration in Assay Diluent, to all wells.

  • Incubate for 1 hour at 37°C. Causality: During this step, the free analyte (Acetamiprid or cross-reactant) and the coated analyte compete for binding to the antibody.

• Washing: Repeat the wash step as described in step 3.

• Secondary Antibody Incubation: Add 100 µL of an enzyme-conjugated secondary antibody (e.g., HRP-Goat anti-Mouse IgG) diluted in Assay Diluent. Incubate for 1 hour at 37°C. (Note: If using a labeled primary antibody or a labeled antigen, this step is omitted).

• Final Wash: Repeat the wash step as described in step 3, but perform 5 washes to ensure all unbound enzyme is removed.

• Signal Development: Add 100 µL of TMB substrate to each well. Incubate in the dark for 15-20 minutes.

• Stopping the Reaction: Add 50 µL of Stop Solution (e.g., 2N H₂SO₄) to each well. The color will change from blue to yellow.

• Measurement: Read the optical density (OD) at 450 nm using a microplate reader within 15 minutes.

Data Analysis and Calculation

For each compound, plot the absorbance (OD450) against the logarithm of its concentration. This will generate a sigmoidal dose-response curve. The IC50 is the concentration of the analyte that causes a 50% reduction in the maximum signal (B0).

The percent cross-reactivity (%CR) is then calculated using the following formula:

%CR = (IC50 of Acetamiprid / IC50 of Test Compound) × 100 [14][15]

Comparative Performance Data and Interpretation

The specificity of an ELISA is defined by the antibody used in the kit. The following table presents representative cross-reactivity data compiled from various studies, which should be used as a guide. Researchers must validate the specific kit and lot they are using.

Compound	Key Structural Feature	Representative IC50 (ng/mL)	% Cross-Reactivity vs. Acetamiprid
Acetamiprid	Target Analyte	1.7	100%
Thiacloprid	Shared Chloropyridinyl Ring	4.7	~36%[16]
Imidacloprid	Shared Chloropyridinyl Ring	>1000	<0.5%[15]
Clothianidin	Thiazole Ring	>1000	<0.5%[14][15]
Thiamethoxam	Thiazole Ring	>1000	<0.5%[15]
Dinotefuran	Tetrahydrofuran Ring	>1000	<0.5%[15]
Nitenpyram	Shared Chloropyridinyl Ring	>1000	<1.5%[17]

Note: IC50 values are illustrative and can vary significantly between different antibody clones and assay formats.

Interpreting the Results

The data clearly demonstrates that structural similarity is a strong predictor of cross-reactivity.

Fig 2. Relationship between Structural Similarity and Cross-Reactivity.

• High Risk: An antibody generated against Acetamiprid is highly likely to recognize Thiacloprid to some extent, as demonstrated by the significant cross-reactivity. If a sample contains both Acetamiprid and Thiacloprid, this assay will overestimate the concentration of Acetamiprid.

• Low to Negligible Risk: Most well-characterized monoclonal antibodies for Acetamiprid show very low cross-reactivity (<1%) to other neonicotinoids, including Imidacloprid and those with different ring structures like Clothianidin and Dinotefuran.[15][17][18] This makes the assay highly specific and reliable for samples where these other compounds may be present.

For drug development professionals and researchers in regulated environments, these data are critical. If a sample is known to potentially contain multiple neonicotinoids, an ELISA with high cross-reactivity for one of them is unsuitable for specific quantification. In such cases, a confirmatory method like Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is required. However, for rapid screening of Acetamiprid in samples where co-contamination with Thiacloprid is not expected, a highly specific ELISA is an excellent tool.

References

• Creative Diagnostics. (2021, March 1). Competitive ELISA. [Link]

• Bio-Rad. (2025, January 8). Comprehensive Guide to ELISA Assay Validation: Best Practices & Key Insights. [Link]

• MULTI SCIENCES. (2016, November 29). Competitive ELISA: Principles, Methods, and Key Differences. [Link]

• Watanabe, E., Miyake, S., Baba, K., Eun, H., & Endo, S. (2006). Immunoassay for acetamiprid detection: application to residue analysis and comparison with liquid chromatography. Analytical and Bioanalytical Chemistry, 386(5), 1441–1448. [Link]

• Watanabe, E., Eun, H., & Miyake, S. (2004). Evaluation and Validation of a Commercially Available Enzyme-Linked Immunosorbent Assay for the Neonicotinoid Insecticide Imidacloprid in Agricultural Samples. Journal of Agricultural and Food Chemistry, 52(9), 2543–2548. [Link]

• Watanabe, E., Miyake, S., & Yogo, Y. (2009). Validation of ELISA Kits for Pesticide Residue Analysis in Vegetables and Fruits. Journal of Agricultural and Food Chemistry, 57(17), 7731–7738. [Link]

• Liu, L., et al. (2022). Trace Immunosensing of Multiple Neonicotinoid Insecticides by a Novel Broad-Specific Antibody Obtained from a Rational Screening Strategy. Foods, 11(17), 2686. [Link]

• Kim, H. J., et al. (2012). Development of Immunoassay Based on Monoclonal Antibody Reacted with the Neonicotinoid Insecticides Clothianidin and Dinotefuran. Sensors, 12(11), 15476–15488. [Link]

• Fang, C., et al. (2019). Quantitative Determination of Acetamiprid in Pollen Based on a Sensitive Enzyme-Linked Immunosorbent Assay. Molecules, 24(7), 1265. [Link]

• ResearchGate. Single nMIAs and their cross-reactive sensitivities (ng/mL) for all.... [Link]

• Li, Z., et al. (2023). Construction and Application of Indirect Competitive Enzyme-Linked Immunosorbent Assay for Acetamiprid in Traditional Chinese Medicine. Molecules, 28(22), 7626. [Link]

• Raybiotech. (2025, November 19). Pt. 3: How to Validate Your ELISA Assay for Reproducible, Reliable Results. [Link]

• ResearchGate. (2025, October 16). (PDF) Development of Immunoassay Based on Monoclonal Antibody Reacted with the Neonicotinoid Insecticides Clothianidin and Dinotefuran. [Link]

• Creative Diagnostics. ELISA Development Guide. [Link]

• Andreasson, U., et al. (2015). A Practical Guide to Immunoassay Method Validation. Frontiers in Neurology, 6, 179. [Link]

• ResearchGate. Chemical structures of neonicotinoid insecticides, imidacloprid, acetamiprid and clothianidin, and selected metabolites. [Link]

• IntechOpen. (2020, December 3). Optimization, Validation and Standardization of ELISA. [Link]

• Wikipedia. Acetamiprid. [Link]

• ResearchGate. (2025, October 16). Quantitative Determination of Acetamiprid in Pollen Based on a Sensitive Enzyme-Linked Immunosorbent Assay. [Link]

• Al-Alkawi, H. A., et al. (2023). Screening of Toxic Effects of Neonicotinoid Insecticides with a Focus on Acetamiprid: A Review. Toxics, 11(7), 600. [Link]

• PubChem. Acetamiprid. [Link]

• ResearchGate. The cross-reactivity (CR) of acetamiprid toward other analogues. [Link]

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Structural comparison of N-((6-Chloropyridin-3-yl)methyl)-N-methylacetimidamide with imidacloprid derivatives

An in-depth technical analysis for researchers, toxicologists, and drug development professionals evaluating the structural and pharmacological shifts of neonicotinoid transformation products.

Introduction: The Pharmacophore Shift in Neonicotinoids

Neonicotinoids, including acetamiprid and imidacloprid, are engineered to selectively target insect nicotinic acetylcholine receptors (nAChRs) while sparing mammalian receptors. This selectivity relies heavily on a conjugated electron-withdrawing group (EWG)—specifically, the N -cyano group in acetamiprid and the N -nitro group in imidacloprid.

However, environmental degradation and mammalian phase I metabolism frequently cleave these EWGs. The resulting transformation products—N-((6-Chloropyridin-3-yl)methyl)-N-methylacetimidamide (descyano-acetamiprid, hereafter dc-ACE ) and desnitro-imidacloprid (hereafter dn-IMI )—undergo a radical pharmacological shift. This guide objectively compares the structural chemistry, receptor binding affinities, and experimental methodologies used to characterize these critical derivatives.

Structural Chemistry & Mechanism of Action

The loss of the cyano or nitro group fundamentally alters the physicochemical properties of the molecule. Parent neonicotinoids are neutral at a physiological pH of 7.4 because the strong EWG pulls electron density away from the basic nitrogen[1].

When the EWG is removed, the resulting acyclic amidine (dc-ACE) or cyclic 2-iminoimidazolidine (dn-IMI) becomes highly basic. At pH 7.4, these nitrogen atoms become protonated (cationic)[2]. This cationic state perfectly mimics the protonated pyrrolidine nitrogen of natural nicotine, shifting the molecule's binding preference away from insect nAChRs and drastically increasing its affinity for mammalian α4β2 and α7 nAChR subtypes[3].

Fig 1. Mechanistic shift from insect to mammalian nAChR selectivity via loss of the EWG.

Table 1: Structural and Physicochemical Comparison

Feature	dc-ACE	dn-IMI
Parent Compound	Acetamiprid	Imidacloprid
Core Structure	Acyclic Amidine	Cyclic 2-Iminoimidazolidine
Pharmacophore Shift	Loss of N -cyano group	Loss of N -nitro group
Physiological Charge (pH 7.4)	Cationic (Protonated)	Cationic (Protonated)
Primary Toxicity Profile	Mammalian nAChR Agonist	Mammalian nAChR Agonist

Comparative Performance Data: Receptor Binding Affinity

The structural shift translates directly into quantifiable toxicological performance. As shown in the data below, the removal of the EWG effectively reverses the selectivity profile of the compounds. For instance, dn-IMI is orders of magnitude more toxic to mammals than its parent compound, exhibiting an IC50​ of 8.2 nM for mammalian nAChRs compared to 2600 nM for intact imidacloprid[2]. Similar low-nanomolar affinities are observed for dc-ACE[4].

Table 2: Receptor Binding Affinity ( IC50​ ) Shift

Compound	Mammalian α4β2 nAChR ( IC50​ , nM)	Insect nAChR ( IC50​ , nM)	Selectivity Profile
Acetamiprid (Parent)	> 1000	~ 5.0	Highly Insect Selective
dc-ACE (Metabolite)	< 20.0	> 1000	Highly Mammal Selective
Imidacloprid (Parent)	2600	4.6	Highly Insect Selective
dn-IMI (Metabolite)	8.2	1530	Highly Mammal Selective

Data synthesized from competitive displacement assays using [3H] -epibatidine and [3H] -imidacloprid[2],[3].

Experimental Methodology: Radioligand Binding Assay

To empirically validate the receptor selectivity shift between parent neonicotinoids and their descyano/desnitro derivatives, a competitive radioligand binding assay is the gold standard. The following protocol is designed as a self-validating system, incorporating internal controls to calculate specific binding windows accurately.

Fig 2. Radioligand binding assay workflow for determining nAChR affinity.

Step-by-Step Protocol

• Tissue Preparation: Isolate mammalian cerebral cortex (rich in α4β2 receptors) or Drosophila heads. Homogenize in ice-cold 50 mM Tris-HCl buffer (pH 7.4).

  • Causality: Tris-HCl maintains the strict physiological pH required for the protonation of dc-ACE and dn-IMI. The ice-cold temperature inhibits endogenous protease activity, preserving the structural integrity of the membrane-bound receptors.

• Assay Incubation: In a 96-well plate, combine 100 µg of membrane protein, 1 nM [3H] -epibatidine, and varying concentrations ( 10−11 to 10−4 M) of the test compound (dc-ACE or dn-IMI).

  • Causality: [3H] -epibatidine is utilized because it possesses a universally high affinity for both insect and mammalian nAChRs, providing a stable baseline for competitive displacement[1].

• Self-Validation (Internal Controls):

  • Define Total Binding (TB) using buffer only (no competitor).

  • Define Non-Specific Binding (NSB) by co-incubating with 10 µM unlabeled (cold) nicotine.

  • Causality: This ensures the measured radioactive signal is exclusively receptor-mediated. Specific Binding is calculated as TB−NSB .

• Rapid Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI).

  • Causality: PEI coats the glass fibers with positive charges. Because the radioligand and the test metabolites are cationic at pH 7.4, the PEI repels them, drastically reducing background noise (NSB) on the filter itself.

• Washing & Detection: Wash the filters three times with 3 mL of ice-cold buffer.

  • Causality: The low temperature kinetically traps the bound radioligand by severely slowing the dissociation rate ( koff​ ) during the wash step. Quantify the remaining radioactivity via liquid scintillation counting.

Conclusion & Drug Development Implications

The structural comparison between N-((6-Chloropyridin-3-yl)methyl)-N-methylacetimidamide (dc-ACE) and desnitro-imidacloprid (dn-IMI) reveals a shared, highly potent pharmacophore. While these compounds represent a toxicological risk in environmental and agricultural contexts due to their high mammalian affinity[5], they also offer a unique structural scaffold for drug development. Researchers targeting mammalian CNS disorders (e.g., Alzheimer's disease or schizophrenia, where α4β2 and α7 nAChRs are implicated) can utilize these acyclic amidine and cyclic imine structures as highly penetrant, low-nanomolar starting points for novel therapeutics.

References

• Mapping the elusive neonicotinoid binding site . Proceedings of the National Academy of Sciences (PNAS). 1

• Transformation Products of Neonicotinoids: A Review of Human Exposure, Toxicity, and Health Risks . Environmental Science & Technology (ACS Publications). 4

• Human Health Risk Characterization Document for Non-Agricultural Uses of Imidacloprid . California Department of Pesticide Regulation. 2

• Differences in Neonicotinoid and Metabolite Sorption to Activated Carbon Are Driven by Alterations to the Insecticidal Pharmacophore . Environmental Science & Technology (ACS Publications). 5

• Contamination by neonicotinoid insecticides and their metabolites in Sri Lankan black tea leaves and Japanese green tea leaves . Toxicology Reports. 3

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